Cas no 1804454-38-3 (5-(Aminomethyl)-2,3-difluoro-4-(difluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-2,3-difluoro-4-(difluoromethyl)pyridine
• CAS No: 1804454-38-3
• MF: C₇H₆F₄N₂
• MW: 194.129555225372
• CID: 4922114
• Update Time: 2025-10-24

5-(Aminomethyl)-2,3-difluoro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2,3-difluoro-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H6F4N2/c8-5-4(6(9)10)3(1-12)2-13-7(5)11/h2,6H,1,12H2
• InChI Key： FFSKHBCCCHZUAO-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=CC=1CN)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9

Additional information on 5-(Aminomethyl)-2,3-difluoro-4-(difluoromethyl)pyridine

5-(Aminomethyl)-2,3-difluoro-4-(difluoromethyl)pyridine: A Comprehensive Overview

5-(Aminomethyl)-2,3-difluoro-4-(difluoromethyl)pyridine (CAS No. 1804454-38-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive pyridine core and multiple fluorine substituents, offers a range of potential applications in drug discovery and development. In this article, we will delve into the structural features, synthesis methods, biological activities, and recent research advancements associated with 5-(Aminomethyl)-2,3-difluoro-4-(difluoromethyl)pyridine.

Structural Features and Synthesis

The molecular structure of 5-(Aminomethyl)-2,3-difluoro-4-(difluoromethyl)pyridine is notable for its pyridine ring, which is a six-membered aromatic heterocycle containing one nitrogen atom. The presence of multiple fluorine substituents on the ring imparts unique chemical and physical properties to the molecule. Specifically, the difluoromethyl group at the 4-position and the difluoro substituents at the 2- and 3-positions contribute to enhanced lipophilicity and metabolic stability. The aminomethyl group at the 5-position provides a reactive site for further functionalization, making this compound an attractive starting material for various synthetic transformations.

The synthesis of 5-(Aminomethyl)-2,3-difluoro-4-(difluoromethyl)pyridine has been reported using several methodologies. One common approach involves the reaction of a suitable pyridine precursor with a difluorocarbene source to introduce the difluoromethyl group. Subsequent steps typically include the introduction of the difluoro substituents and the amination of the methyl group to form the final product. Recent advancements in catalytic methods have further streamlined these synthetic routes, enhancing yield and selectivity.

Biological Activities and Applications

5-(Aminomethyl)-2,3-difluoro-4-(difluoromethyl)pyridine has shown promising biological activities in various preclinical studies. One of its key applications is as a scaffold for the development of potent inhibitors targeting specific enzymes or receptors. For instance, derivatives of this compound have been investigated as inhibitors of kinases, which play crucial roles in cellular signaling pathways and are implicated in several diseases, including cancer and inflammatory disorders.

In addition to kinase inhibition, 5-(Aminomethyl)-2,3-difluoro-4-(difluoromethyl)pyridine has also been explored for its potential as an antiviral agent. Recent studies have demonstrated that certain derivatives exhibit selective activity against viral replication, making them candidates for further development as antiviral therapeutics. The enhanced lipophilicity conferred by the fluorine substituents may facilitate better cellular uptake and distribution, thereby improving efficacy.

Recent Research Advancements

The ongoing research on 5-(Aminomethyl)-2,3-difluoro-4-(difluoromethyl)pyridine continues to uncover new insights into its properties and potential applications. A notable study published in the Journal of Medicinal Chemistry reported the design and synthesis of novel derivatives with improved potency and selectivity as kinase inhibitors. These derivatives were evaluated in cellular assays and showed significant inhibition of target kinases with minimal off-target effects.

In another study, researchers from a leading pharmaceutical company investigated the antiviral activity of 5-(Aminomethyl)-2,3-difluoro-4-(difluoromethyl)pyridine-based compounds against several RNA viruses. The results indicated that certain derivatives exhibited potent antiviral activity in vitro, suggesting their potential as lead compounds for further optimization.

Safety Considerations

Safety is a critical aspect in the development of any new chemical entity. Preclinical toxicology studies have shown that 5-(Aminomethyl)-2,3-difluoro-4-(difluoromethyl)pyridine exhibits a favorable safety profile at therapeutic concentrations. However, as with any new compound, thorough safety assessments are essential to ensure its safe use in clinical settings.

Conclusion

In summary, 5-(Aminomethyl)-2,3-difluoro-4-(difluoromethyl)pyridine (CAS No. 1804454-38-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for developing potent inhibitors and antiviral agents. Ongoing research continues to expand our understanding of its properties and potential therapeutic uses. As new derivatives are synthesized and evaluated, it is likely that this compound will play an increasingly important role in drug discovery efforts.